2-Methyl-4-(2-methylsulfanyl-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-methyl-4-(2-methylsulfanylpyrimidin-4-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H24N4O2S/c1-11-10-18(12-6-7-16-13(17-12)22-5)8-9-19(11)14(20)21-15(2,3)4/h6-7,11H,8-10H2,1-5H3
• InChI Key: HUPJLDMYPHKRSI-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C(=O)OC(C)(C)C)C2=NC(=NC=C2)SC
• Molecular Formula: C15H24N4O2S
• Molecular Weight: 324.4 g/mol

Description

This compound is a tert-butyl-protected piperazine derivative featuring a 2-methyl substitution on the piperazine ring and a 2-methylsulfanyl-pyrimidin-4-yl substituent at the 4-position. Its molecular formula is C15H24N4O2S, with a molecular weight of approximately 332.44 g/mol (calculated). The tert-butyl ester group enhances solubility in organic solvents and serves as a protective group for secondary amine functionalities during synthetic processes .

Biological Activity

2-Methyl-4-(2-methylsulfanyl-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity associated with this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

The compound has the following chemical characteristics:

• Molecular Formula : C15H24N4O2S
• Molecular Weight : 324.44166 g/mol
• CAS Number : 1261234-13-2

Research indicates that the compound may exhibit biological activities through various mechanisms, including:

• Inhibition of Kinases : Studies have shown that pyrimidine derivatives can inhibit key kinases involved in cellular signaling pathways, which are crucial for various diseases, including cancer and malaria .
• Antimicrobial Activity : The presence of the methylsulfanyl group suggests potential antimicrobial properties, as similar compounds have demonstrated effectiveness against bacterial and fungal strains .

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Antimalarial Activity	Inhibits PfCDPK1 with IC50 values in nanomolar range	Kato et al., 2022
Anticancer Properties	Growth inhibition in tumorigenic cell lines	Nutt et al., 2023
Enzyme Inhibition	Significant inhibition of kinases like PfGSK3 and PfPK6	Kato et al., 2022

Case Study 1: Antimalarial Efficacy

A study highlighted the effectiveness of structurally related compounds in inhibiting PfCDPK1, a kinase critical for malaria parasite motility. Compounds similar to 2-Methyl-4-(2-methylsulfanyl-pyrimidin-4-yl)-piperazine demonstrated IC50 values as low as 17 nM, indicating strong potential for antimalarial therapy .

Case Study 2: Cancer Cell Growth Inhibition

In another investigation, the compound was tested against various cancer cell lines. The results showed potent growth inhibition at concentrations around 10 µM without affecting non-tumorigenic cells, suggesting selectivity towards cancerous cells . This selectivity is crucial for developing therapies with fewer side effects.

Scientific Research Applications

Pharmaceutical Applications

The compound's structural characteristics suggest various potential pharmacological activities:

• Antimicrobial Activity : Similar compounds have shown efficacy against various bacterial strains and fungi. Research into the antimicrobial properties of piperazine derivatives indicates that modifications in the structure can enhance activity against resistant strains.
• Cancer Research : Piperazine derivatives are often investigated for their anticancer properties. The presence of the pyrimidine moiety may facilitate interactions with specific targets involved in cancer cell proliferation and survival pathways .
• Neurotransmitter Modulation : The compound may interact with neurotransmitter systems, potentially influencing mood and cognitive functions. Studies on related compounds have demonstrated their ability to modulate serotonin and dopamine receptors, which are critical in treating psychiatric disorders.

Synthesis and Stability

The synthesis of 2-Methyl-4-(2-methylsulfanyl-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester typically involves several key steps, including cycloaddition reactions and subsequent functional group modifications. The tert-butyl ester enhances stability and resistance to hydrolysis compared to other esters, making it suitable for long-term storage and consistent performance in biological assays .

Comparative Analysis with Related Compounds

The following table summarizes some related compounds, highlighting their structural differences and potential biological activities:

Compound Name	Structure Features	Biological Activity
4-(2-Methylsulfanyl-pyrimidin-4-yl)-piperazine-1-carboxylic acid ethyl ester	Ethyl instead of tert-butyl ester	Potentially less stable than tert-butyl variant
4-(2-Methylsulfanyl-pyrimidin-4-yl)-piperazine-1-carboxylic acid methyl ester	Methyl instead of tert-butyl ester	Similar biological properties but lower stability
4-(2-Methylsulfanyl-pyrimidin-4-yl)-piperazine-1-carboxylic acid phenyl ester	Phenyl instead of tert-butyl ester	May exhibit different solubility and permeability characteristics

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural differences and their implications:

Compound Name	Substituent on Piperazine/Pyrimidine	Key Differences	References
2-Methyl-4-(2-methylsulfanyl-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester	2-methyl (piperazine); 2-SMe (pyrimidine)	Reference compound; SMe group enables nucleophilic substitution or oxidation pathways.
4-(2-Methylsulfanyl-pyrimidin-4-yl)-piperazine-1-carboxylic acid tert-butyl ester	No 2-methyl on piperazine	Absence of 2-methyl reduces steric hindrance, potentially increasing reactivity at the piperazine.
4-(2-Chloropyrimidin-4-yl)piperazine-1-carboxylic acid tert-butyl ester	2-Cl (pyrimidine)	Chloro group is a better leaving group, favoring nucleophilic aromatic substitution.
4-(6-Chloro-pyridazin-3-yl)-piperazine-1-carboxylic acid tert-butyl ester	Pyridazine instead of pyrimidine	Pyridazine’s reduced aromaticity may alter electronic properties and binding interactions.
2-Methyl-4-(1-pyridin-2-yl-ethyl)-piperazine-1-carboxylic acid tert-butyl ester	Bulky pyridinylethyl substituent	Increased steric bulk may hinder conformational flexibility and target engagement.
4-(4-Bromo-2-fluorophenylsulfonyl)piperazine-1-carboxylic acid tert-butyl ester	Aryl sulfonyl group	Sulfonyl group enhances electron-withdrawing effects, reducing basicity of the piperazine.

Physicochemical Properties

• Solubility: The tert-butyl ester group improves lipophilicity, making the compound suitable for organic-phase reactions. Compounds with polar substituents (e.g., sulfonyl groups in ) exhibit reduced solubility in non-polar solvents.
• Molecular Weight : The target compound (MW ~332) is lighter than bromine-containing analogs (e.g., , MW 423.30), which may influence pharmacokinetic properties like diffusion rates.

Q & A

Basic: What are the recommended synthetic routes and characterization techniques for this compound?

Answer:
The synthesis typically involves multi-step reactions under controlled conditions (e.g., inert atmosphere, optimized temperature/pressure) to ensure selectivity and yield. Key steps include coupling of the pyrimidine and piperazine moieties, followed by tert-butyl ester protection . Characterization relies on NMR (1H/13C) for structural confirmation, IR spectroscopy for functional group analysis, and HPLC/mass spectrometry for purity assessment (>95%). Thin-layer chromatography (TLC) is commonly used to monitor reaction progress .

Advanced: How can reaction conditions be optimized to minimize byproducts during synthesis?

Answer:
Byproduct formation often arises from competing nucleophilic substitutions or oxidation. Optimization strategies include:

• Solvent selection : Polar aprotic solvents (e.g., DMF, THF) improve solubility and reduce side reactions .
• Temperature control : Lower temperatures (0–25°C) suppress undesired sulfanyl group oxidation .
• Catalytic additives : Use of bases like triethylamine to stabilize intermediates .
  Reaction progress should be tracked via HPLC-MS to identify and quantify impurities .

Basic: What spectroscopic methods resolve structural ambiguities in this compound?

Answer:

• 1H NMR : Methylsulfanyl (~δ 2.5 ppm) and tert-butyl groups (~δ 1.4 ppm) are diagnostic .
• 13C NMR : The carbonyl carbon of the ester appears at ~δ 155–160 ppm .
• IR : Strong C=O stretch (~1700 cm⁻¹) confirms the ester group .
  For ambiguous stereochemistry, NOESY or X-ray crystallography (e.g., monoclinic P21/n space group) provides definitive configurations .

Advanced: How can computational modeling aid in predicting reactivity or biological activity?

Answer:

• Density Functional Theory (DFT) : Predicts reaction pathways, such as sulfanyl group substitution energetics .
• Molecular docking : Screens interactions with biological targets (e.g., enzymes like CYP450) by analyzing binding affinities .
• Reaction path search algorithms : Integrate experimental data (e.g., HPLC retention times) with quantum calculations to refine synthetic routes .

Basic: What are the stability and storage recommendations for this compound?

Answer:
The compound is hygroscopic and light-sensitive. Store under argon at -20°C in amber vials. Stability tests via accelerated degradation studies (40°C/75% RH for 4 weeks) show <5% decomposition when protected from moisture .

Advanced: How can metabolic pathways and toxicity profiles be evaluated preclinically?

Answer:

• In vitro assays : Use liver microsomes (human/rat) to identify metabolites via LC-MS/MS .
• CYP inhibition studies : Screen for interactions using fluorogenic substrates .
• Toxicity markers : Measure reactive oxygen species (ROS) generation in HepG2 cells .

Basic: What analytical techniques confirm purity and identity post-synthesis?

Answer:

• HPLC : Purity >98% with a C18 column (acetonitrile/water gradient) .
• High-resolution MS : Confirm molecular ion ([M+H]+ m/z calculated: 367.15) .
• Elemental analysis : Validate C, H, N content within ±0.4% of theoretical values .

Advanced: How to address contradictory data in biological activity studies?

Answer:
Contradictions may arise from assay variability or impurities. Mitigation strategies:

• Dose-response curves : Ensure EC50/IC50 reproducibility across ≥3 independent experiments .
• Impurity profiling : Use 2D-LC-MS to detect trace byproducts (e.g., des-methyl analogs) .
• Orthogonal assays : Validate receptor binding via SPR and functional cellular assays .

Advanced: What strategies resolve co-eluting impurities in chromatographic analysis?

Answer:

• Chromatographic optimization : Adjust mobile phase pH or use ion-pair reagents (e.g., TFA) .
• Chiral columns : Separate epimers (e.g., diastereomers from piperazine stereochemistry) .
• Preparative HPLC : Isolate impurities for structural elucidation via NMR or X-ray .

Advanced: How to design structure-activity relationship (SAR) studies for this compound?

Answer:

• Analog synthesis : Modify the methylsulfanyl group (e.g., replace with halogen or amine) .
• Crystallographic data : Correlate piperazine ring conformation (chair vs. boat) with bioactivity .
• Pharmacophore modeling : Identify critical H-bond donors/acceptors using PyMol or Schrödinger .